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Compound of Interest

Compound Name:
Tris-hydroxymethyl-methyl-

ammonium

Cat. No.: B8782720 Get Quote

An Application Note and Protocol for the Preparation of a 1M Tris-hydroxymethyl-methyl-
ammonium Solution

Application Notes
Tris(hydroxymethyl)aminomethane, commonly known as Tris, is an organic compound

extensively used in biochemistry and molecular biology as a component of buffer solutions.[1]

Its chemical formula is (HOCH₂)₃CNH₂.[1] When dissolved in water, Tris base can accept a

proton to form the tris(hydroxymethyl)methylammonium cation, [C(CH₂OH)₃]NH₃⁺. This

equilibrium makes it an effective buffer in the pH range of 7 to 9.[2]

The preparation of a 1M Tris solution is a fundamental procedure in many laboratories for

various applications, including electrophoresis buffers (e.g., TAE and TBE for nucleic acids),

lysis buffers, and buffers for enzymatic reactions.[1] The concentration of the Tris-
hydroxymethyl-methyl-ammonium cation in solution is dependent on the pH. To create a

buffer with a specific pH, a strong acid, such as hydrochloric acid (HCl), is typically added to

the Tris base solution to achieve the desired pH.[3]

Chemical and Physical Properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b8782720?utm_src=pdf-interest
https://www.benchchem.com/product/b8782720?utm_src=pdf-body
https://www.benchchem.com/product/b8782720?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tris
https://en.wikipedia.org/wiki/Tris
https://pubchem.ncbi.nlm.nih.gov/compound/Tris_hydroxymethyl_aminomethane
https://en.wikipedia.org/wiki/Tris
https://www.benchchem.com/product/b8782720?utm_src=pdf-body
https://www.benchchem.com/product/b8782720?utm_src=pdf-body
https://toptipbio.com/tris-hcl-recipe/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8782720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name 2-Amino-2-(hydroxymethyl)propane-1,3-diol[1]

Common Names Tris, Tris base, Tromethamine[1]

Chemical Formula C₄H₁₁NO₃[2]

Molecular Weight 121.14 g/mol [2]

pKa at 20 °C 8.3[2]

pKa at 37 °C 7.82[2]

Appearance White crystalline powder[4]

Solubility in Water Soluble[2]

Experimental Protocol: Preparation of 1M Tris Stock
Solution
This protocol details the steps to prepare a 1M stock solution of Tris base. This stock solution

can then be used to prepare working solutions of various concentrations and pH levels.
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Material/Reagent Specification

Tris(hydroxymethyl)aminomethane Reagent grade or higher

Deionized or distilled water High purity

Magnetic stirrer and stir bar

Beaker or volumetric flask (1 L)

Graduated cylinder

Weighing scale

pH meter (optional, for buffer preparation)

Hydrochloric acid (HCl), concentrated (optional,

for pH adjustment)

Procedure

Weighing the Tris Base:

To prepare 1 liter of a 1M Tris solution, weigh out 121.14 grams of

Tris(hydroxymethyl)aminomethane powder.[5]

Dissolving the Tris Base:

Add the weighed Tris powder to a beaker containing approximately 800 mL of deionized or

distilled water.[6]

Place a magnetic stir bar in the beaker and put it on a magnetic stirrer.

Stir the solution until the Tris powder is completely dissolved.[3]

Adjusting the Volume:

Once the Tris is fully dissolved, transfer the solution to a 1-liter graduated cylinder or

volumetric flask.

Add deionized or distilled water to bring the final volume to 1 liter.[5]
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pH Adjustment (Optional for creating a buffer):

If a specific pH is required for your application, you can now adjust it.

Place a calibrated pH meter into the solution.

Slowly add concentrated hydrochloric acid (HCl) dropwise while stirring to lower the pH to

the desired value.[3] Be cautious as the pH can change rapidly.[3]

Once the desired pH is reached, re-check the final volume and add water if necessary to

bring it back to 1 liter.

Sterilization and Storage:

For applications requiring sterility, the solution can be autoclaved on a liquid cycle (121°C

for 20 minutes at 15 psi).[3]

Store the 1M Tris solution at room temperature (+15°C to +25°C).[3]

Safety Precautions

Tris(hydroxymethyl)aminomethane may cause skin and serious eye irritation.[7] It may also

cause respiratory irritation.[7]

It is recommended to wear protective gloves, and eye protection when handling the powder

and solution.[7]

Handle concentrated hydrochloric acid with extreme care in a well-ventilated area or a fume

hood, as it is corrosive.[3]

Always consult the material safety data sheet (MSDS) for the specific reagents you are

using.[3]
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Workflow for Preparing 1M Tris Solution

Weigh 121.14g of Tris Base

Add Tris to 800 mL of dH2O

Dissolve completely using a magnetic stirrer

Transfer to a 1L volumetric flask

Add dH2O to a final volume of 1L

Optional: Adjust pH with HCl

Store at room temperature

Click to download full resolution via product page

Caption: Workflow for the preparation of a 1M Tris solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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